Biliary Pseudolithiasis Risk in Pediatric Patients
In a prospective comparative study of 154 children, cefotaxime demonstrated a significantly lower incidence of biliary sonographic abnormalities compared to ceftriaxone. Abnormal biliary findings occurred in only 5.9% of cefotaxime-treated children (all biliary sludge, no lithiasis), compared to 20.9% of ceftriaxone-treated children, of whom 15.1% developed frank biliary lithiasis [1]. No case of biliary lithiasis was observed in the cefotaxime group, yielding a risk difference of approximately 15 percentage points for lithiasis. This safety advantage is a direct consequence of cefotaxime's substantially lower biliary excretion (approximately 10% vs. 40% for ceftriaxone) [2].
| Evidence Dimension | Incidence of abnormal biliary sonographic findings (biliary sludge + lithiasis) after antibiotic therapy in children |
|---|---|
| Target Compound Data | Cefotaxime: 4/68 (5.9%) abnormal biliary findings; 0/68 (0%) biliary lithiasis; 4/68 (5.9%) biliary sludge; 1/68 (1.5%) nephrolithiasis |
| Comparator Or Baseline | Ceftriaxone: 18/86 (20.9%) abnormal biliary findings; 13/86 (15.1%) biliary lithiasis; 5/86 (5.8%) biliary sludge; 1/86 (1.2%) nephrolithiasis |
| Quantified Difference | Absolute risk difference for abnormal biliary findings: 15.0 percentage points (20.9% vs. 5.9%); biliary lithiasis: 15.1% vs. 0% |
| Conditions | Prospective study in 154 children receiving ceftriaxone (n=86) or cefotaxime (n=68); ultrasound imaging before and after treatment; monthly follow-up for 3 months |
Why This Matters
For pediatric formularies and hospital procurement, cefotaxime's near-absence of biliary pseudolithiasis risk avoids the need for routine post-treatment ultrasound monitoring, which is recommended for ceftriaxone-treated children.
- [1] Bala KA, Yavuz A, Ustyol L, Bulut MD, Agengin K, Bora A, Demiroren K, Dogan M. Comparative evaluation of ceftriaxone- and cefotaxime-induced biliary pseudolithiasis or nephrolithiasis: A prospective study in 154 children. Hum Exp Toxicol. 2017;36(6):547-553. doi:10.1177/0960327116658108 View Source
- [2] CEREMI Group. Ceftriaxone and cefotaxime have similar effects on the intestinal microbiota in human volunteers treated by standard-dose regimens. Antimicrob Agents Chemother. 2019;63(6):e02244-18. doi:10.1128/AAC.02244-18 View Source
